4-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)-1,3-thiazol-2-amine hydrochloride

• IUPAC Name: 4-(2,5-dimethyl-1-phenylpyrrol-3-yl)-1,3-thiazol-2-amine;hydrochloride
• InChI: InChI=1S/C15H15N3S.ClH/c1-10-8-13(14-9-19-15(16)17-14)11(2)18(10)12-6-4-3-5-7-12;/h3-9H,1-2H3,(H2,16,17);1H
• InChI Key: OPZSNUUPEIWMQO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1C2=CC=CC=C2)C)C3=CSC(=N3)N.Cl
• Molecular Formula: C15H16ClN3S
• Molecular Weight: 305.8 g/mol

Description

The compound “4-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)-1,3-thiazol-2-amine hydrochloride” is a complex organic molecule that contains a pyrrole ring and a thiazole ring. Pyrrole is a five-membered aromatic ring with four carbon atoms and one nitrogen atom. Thiazole is also a five-membered ring but contains three carbon atoms, one nitrogen atom, and one sulfur atom.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrrole and thiazole rings in separate steps, followed by their connection via an appropriate linker. The exact synthetic route would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrrole and thiazole rings, both of which are aromatic and contribute to the compound’s stability. The presence of the amine group (-NH2) and the hydrochloride salt could also impact the compound’s reactivity.

Chemical Reactions Analysis

As an organic compound containing multiple functional groups, this molecule could participate in a variety of chemical reactions. The pyrrole and thiazole rings might undergo electrophilic aromatic substitution reactions, while the amine group could be involved in acid-base reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the aromatic rings could contribute to its stability and solubility in organic solvents, while the amine group and hydrochloride salt could enhance its solubility in water.

Scientific Research Applications

Heterocyclic Compounds Synthesis and Properties

Synthesis and Structural Properties of Heterocyclic Compounds

Heterocyclic compounds, especially those containing thiazole and pyrrole units, are of significant interest due to their diverse chemical properties and potential applications. For instance, the synthesis and spectroscopic properties of novel substituted 2-trichloromethyl-3-phenyl-1,3-thiazolidin-4-ones have been explored, highlighting the complex reactions and potential intermediates formed during the synthesis process. These compounds' structural insights provide a foundation for developing new materials with tailored properties for various applications (Issac & Tierney, 1996).

Application in Sensing and Photoluminescence

Supramolecular Capsules from Calixpyrrole Scaffolds

Research into supramolecular chemistry has shown the assembly of capsules derived from calixpyrrole components. These structures exploit the ease of synthesis and structural versatility of calix[4]pyrroles, providing insights into their use in constructing molecular capsules with potential applications in sensing, catalysis, and drug delivery. The study outlines different approaches to using calix[4]pyrrole derivatives for assembling molecular capsules, demonstrating the compounds' utility in creating complex structures with specific functionalities (Ballester, 2011).

Environmental Contaminant Analysis and Removal

Analysis and Removal of Environmental Contaminants

Heterocyclic aromatic amines, including those related to pyrrole and thiazole structures, have been studied for their occurrence and impact on the environment. For example, the analysis of 2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP) and its metabolites in biological matrices and foodstuffs highlights the importance of detecting and understanding the behavior of such compounds in the environment. Techniques like liquid chromatography coupled to mass spectrometry have been emphasized as essential for the qualitative and quantitative analysis of these contaminants (Teunissen et al., 2010).

Mechanism of Action

The mechanism of action of this compound is not known without specific biological context. It could potentially interact with various biological targets depending on its structure and properties.

Future Directions

The potential applications and future directions for this compound would depend on its biological activity. It could be of interest in medicinal chemistry if it shows promising activity against a particular biological target.